2-Ethoxy-1,3-thiazole-5-carboxylic acid
Overview
Description
2-Ethoxy-1,3-thiazole-5-carboxylic acid is a heterocyclic compound that has gained significant attention in the field of pharmaceutical research due to its potential therapeutic properties. This molecule is a member of the thiazole family, which is known for its diverse biological activities.
Mechanism of Action
The mechanism of action of 2-Ethoxy-1,3-thiazole-5-carboxylic acid is not fully understood. However, studies have suggested that this molecule may exert its therapeutic effects by interacting with specific molecular targets, such as enzymes or receptors. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 2-Ethoxy-1,3-thiazole-5-carboxylic acid exhibits significant biochemical and physiological effects. For example, it has been reported to reduce the production of nitric oxide and prostaglandin E2, which are known to play a role in inflammation. In addition, this molecule has been shown to inhibit the growth of certain cancer cells, making it a potential candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Ethoxy-1,3-thiazole-5-carboxylic acid in lab experiments is its potential therapeutic properties. This molecule has been shown to exhibit a wide range of biological activities, making it a versatile tool for studying various molecular pathways. However, one limitation of using this molecule is its relatively low solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for research on 2-Ethoxy-1,3-thiazole-5-carboxylic acid. One potential area of investigation is the development of more efficient synthesis methods that can produce this molecule in larger quantities and with higher purity. In addition, further studies are needed to fully understand the mechanism of action of this molecule and its potential therapeutic applications. Finally, research is needed to explore the potential of this molecule as a lead compound for drug development.
Synthesis Methods
The synthesis of 2-Ethoxy-1,3-thiazole-5-carboxylic acid involves the reaction of ethyl 2-bromoacetate with thioamide followed by hydrolysis and decarboxylation. This method has been reported in the literature with good yields and purity.
Scientific Research Applications
2-Ethoxy-1,3-thiazole-5-carboxylic acid has been extensively studied for its potential therapeutic properties. It has been reported to exhibit antitumor, antimicrobial, and anti-inflammatory activities. In addition, this molecule has been shown to inhibit the activity of certain enzymes, making it a potential candidate for enzyme inhibition studies.
properties
IUPAC Name |
2-ethoxy-1,3-thiazole-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3S/c1-2-10-6-7-3-4(11-6)5(8)9/h3H,2H2,1H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJLAWEAAGUJPDS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(S1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethoxy-1,3-thiazole-5-carboxylic acid | |
CAS RN |
937656-24-1 |
Source
|
| Record name | 2-ethoxy-1,3-thiazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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